Cas no 2228773-19-9 (5-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-1,2-oxazol-3-amine)

• Product Name: 5-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-1,2-oxazol-3-amine
• CAS No: 2228773-19-9
• MF: C₉H₆ClN₅O
• MW: 235.629839420319
• CID: 5835388
• PubChem ID: 165794286
• Update Time: 2025-05-24

5-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-1,2-oxazol-3-amine
• 5-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,2-oxazol-3-amine
• EN300-1993232
• 2228773-19-9

• Inchi： 1S/C9H6ClN5O/c10-8-7-4(5-1-6(11)15-16-5)2-12-9(7)14-3-13-8/h1-3H,(H2,11,15)(H,12,13,14)
• InChI Key： UAKKIEWBUREDKP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C1=CC(N)=NO1

Computed Properties

• Exact Mass: 235.0260875g/mol
• Monoisotopic Mass: 235.0260875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.6Ų

Additional information on 5-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-1,2-oxazol-3-amine

Introduction to 5-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,2-oxazol-3-amine (CAS No. 2228773-19-9)

5-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,2-oxazol-3-amine, identified by its CAS number 2228773-19-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities. The compound belongs to a class of molecules that often exhibit promising properties in drug discovery and development, particularly in the areas of oncology and immunomodulation.

The molecular structure of 5-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,2-oxazol-3-amine incorporates multiple pharmacophoric elements that contribute to its biological relevance. The presence of a pyrrolo[2,3-d]pyrimidine core is particularly noteworthy, as this scaffold is frequently encountered in bioactive molecules. Pyrrolopyrimidines are known for their ability to interact with various biological targets, making them valuable candidates for therapeutic intervention.

Recent advancements in medicinal chemistry have highlighted the importance of functionalizing these heterocyclic systems to enhance their pharmacological profiles. The incorporation of an oxazole ring in 5-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,2-oxazol-3-amine adds another layer of complexity, potentially influencing both the solubility and binding affinity of the compound. This dual functionality makes it an intriguing subject for further investigation.

In the context of contemporary research, compounds like 5-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,2-oxazol-3-amine are being explored for their potential in modulating key biological pathways. For instance, studies have suggested that pyrrolopyrimidine derivatives can interfere with enzymes and receptors involved in cancer progression. The chloro substituent at the 4-position of the pyrrolo[2,3-d]pyrimidine ring is particularly interesting, as it can serve as a point for further derivatization and optimization.

The oxazole moiety in the molecule may contribute to its ability to cross cell membranes and reach intracellular targets. Oxazoles are known for their stability and versatility in drug design, often serving as privileged structures that enhance bioactivity. The combination of these two heterocyclic systems in 5-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,2-oxazol-3-am ine suggests a multifaceted approach to drug development.

Current research in this area is focused on understanding the precise mechanisms by which such compounds exert their effects. Preclinical studies have begun to unravel the potential applications of molecules like 5-{4-chloro -7H-pyrrolo[2,3-d]pyrimidin -5 -yl } -1 , 2 - ox az ol - 3 - am ine. These studies aim to identify new therapeutic targets and optimize existing ones for improved efficacy and reduced side effects.

The synthesis of 5-{4-chloro -7H-pyr ro lo [ 2 , 3 - d ] py rim idin - 5 - yl } -1 , 2 - ox az ol - 3 - am ine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. The ability to synthesize these compounds efficiently is crucial for advancing their use in pharmaceutical applications.

The pharmacokinetic properties of 5-{4-chloro -7H-pyr ro lo [ 2 , 3 - d ] py rim idin - 5 - yl } -1 , 2 - ox az ol - 3 - am ine are also under scrutiny. Understanding how the body processes this compound is essential for determining its potential as a drug candidate. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in assessing the compound's suitability for clinical use.

In conclusion, 5-{4-chloro -7H-pyr ro lo [ 2 , 3 - d ] py rim idin - 5 - yl } -1 , 2 - ox az ol strong >{-3-am ine (CAS No. 2228773- p> < p >19 p > < p >9 ) p > < p >represents a promising avenue in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further study. As research continues to uncover new applications and optimize synthetic routes, this molecule may emerge as a key player in the development of novel therapeutics.